Cas no 868218-54-6 (2-{(2-fluorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(2-fluorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• CAS No: 868218-54-6
• MF: C₁₆H₁₄FN₃O₄S₂
• MW: 395.428464412689
• CID: 6223549
• PubChem ID: 2148778
• Update Time: 2025-05-20

2-{(2-fluorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(2-fluorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• AKOS024609762
• F1804-0244
• 868218-54-6
• 2-((2-fluorobenzyl)thio)-1-((4-nitrophenyl)sulfonyl)-4,5-dihydro-1H-imidazole
• 2-[(2-fluorophenyl)methylsulfanyl]-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole
• 2-{[(2-fluorophenyl)methyl]sulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• SR-01000015437
• SR-01000015437-1

• Inchi： 1S/C16H14FN3O4S2/c17-15-4-2-1-3-12(15)11-25-16-18-9-10-19(16)26(23,24)14-7-5-13(6-8-14)20(21)22/h1-8H,9-11H2
• InChI Key： FXGLOGURZQHXMY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1C(=NCC1)SCC1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 395.04097645g/mol
• Monoisotopic Mass: 395.04097645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{(2-fluorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole

Professional Introduction to Compound with CAS No. 868218-54-6 and Product Name: 2-{(2-fluorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole

The compound in question, identified by the CAS number 868218-54-6, is a highly specialized molecule with the systematic name 2-{(2-fluorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole. This intricate structure places it within the realm of advanced chemical synthesis and pharmaceutical research, where its unique functional groups and stereochemistry make it a subject of significant interest. The presence of both fluorine and nitro substituents in its aromatic rings, coupled with the sulfanyl and sulfonyl moieties, endows it with a diverse set of chemical properties that are exploitable in various applications.

In recent years, there has been growing attention on heterocyclic compounds as pharmacophores due to their ability to interact with biological targets in complex ways. The imidazole core of this compound is particularly noteworthy, as imidazoles are well-documented for their role in medicinal chemistry. They are found in numerous FDA-approved drugs, including antifungals, antivirals, and cardiovascular agents. The specific modification of this imidazole ring with a 4-nitrobenzenesulfonyl group at the 1-position introduces electrophilic centers that can participate in further derivatization, making it a versatile scaffold for drug discovery.

The 2-fluorophenylmethylsulfanyl moiety adds another layer of complexity to the molecule. Fluoro-substituted aromatic compounds are widely recognized for their enhanced metabolic stability and improved bioavailability, which are critical factors in drug development. The sulfanyl group at the 2-position further influences the electronic properties of the aromatic system, potentially modulating reactivity and binding affinity. This combination of structural features makes the compound an attractive candidate for investigating novel therapeutic interactions.

Recent studies have highlighted the importance of fluorinated imidazoles in medicinal chemistry. For instance, derivatives of imidazole with fluorine atoms have been shown to exhibit potent activity against certain enzymatic targets. The nitro group in this compound also plays a significant role; nitroaromatics are known for their bioactivity and have been explored as intermediates in synthesizing bioactive molecules. The sulfonyl group at the 1-position serves as a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and multi-step organic transformations, are often employed to construct the desired framework. The introduction of fluorine atoms, in particular, demands precision due to their high reactivity and sensitivity to environmental conditions. However, when incorporated correctly, these fluorine atoms can significantly enhance the pharmacological profile of a compound.

One area where this compound shows promise is in the development of anticancer agents. Imidazole derivatives have been extensively studied for their ability to inhibit kinases and other enzymes involved in tumor growth. The combination of fluorine and nitro groups may enhance binding affinity to target proteins while simultaneously improving metabolic stability. Additionally, the sulfanyl group could serve as a linker for attaching other pharmacophores or biomolecules, expanding its utility as a prodrug or drug conjugate.

In conclusion, the compound with CAS number 868218-54-6, formally known as 2-{(2-fluorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole, represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a valuable tool for researchers exploring new frontiers in medicinal chemistry. As our understanding of biological targets continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery.